Carbamic acid, dimethyl-, 3-nitrophenyl ester

• IUPAC Name: (3-nitrophenyl) N,N-dimethylcarbamate
• InChI: InChI=1S/C9H10N2O4/c1-10(2)9(12)15-8-5-3-4-7(6-8)11(13)14/h3-6H,1-2H3
• InChI Key: ABXVZVIOAYTALB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)OC1=CC=CC(=C1)[N+](=O)[O-]
• Molecular Formula: C9H10N2O4
• DSSTOX Substance ID: DTXSID20223315
• Molecular Weight: 210.19 g/mol
• CAS No.: 7304-99-6

Description

Carbamic acid, dimethyl-, 3-nitrophenyl ester is a useful research compound. Its molecular formula is C9H10N2O4 and its molecular weight is 210.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Actions and Toxicity Studies

Carbamic acid esters, including dimethyl-, 3-nitrophenyl ester, have been explored for their pharmacological actions, such as physostigmine-like activity, which includes effects on intestinal peristalsis and miotic action. Studies have shown that the physostigmine-action is strong in certain carbamic esters, suggesting their potential in stimulating peristalsis similar to physostigmine (Aeschlimann & Reinert, 1931).

Metabolism Studies

Research on N:N-Dimethyl- p -nitrophenyl carbamate has revealed its metabolism by enzymes in rat liver, indicating its potential for study in the metabolism of similar compounds in vivo and the effects of various enzyme inhibitors on its metabolic rate (Hodgson & Casida, 1961).

Chemical Synthesis and Reactions

In the field of organic synthesis, dimethyl-, 3-nitrophenyl ester and related compounds have been utilized in the development of novel synthesis protocols. This includes the efficient synthesis of (aminophenyl)carbamic acid esters from nitrophenyl isocyanate derivatives, demonstrating the compound's relevance in organic synthesis and potential applications in medicinal chemistry (Garofalo et al., 2011).

Application in Drug Delivery Systems

Carbamic acid esters have been investigated for their potential in drug delivery systems. Studies on shell-crosslinked micelles using derivatives of carbamic acid esters for acid-responsive drug delivery highlight their utility in creating pH-sensitive drug release mechanisms, suggesting applications in targeted cancer therapy (Zhao et al., 2014).

Neuroprotective Therapeutic Approaches

Research on dimethyl-carbamic acid esters has explored their potential in neuroprotective treatments, such as for Alzheimer's disease. These compounds have been shown to offer multi-target therapeutic approaches, including inhibition of acetylcholinesterase activity and protection against toxicity in neuronal cell lines, indicating their promise in neurodegenerative disease research (Lecanu et al., 2010).

Mechanism of Action

Target of Action

It’s known that carbamate compounds often interact with enzymes such as acetylcholinesterase

Mode of Action

Carbamates typically function by inhibiting enzymes, which can lead to various biochemical changes . The compound may interact with its targets through a nucleophilic attack, as suggested by a study on the reactivity of inorganic oxygen-containing α-nucleophiles towards 4-nitrophenyl esters .

Biochemical Pathways

Carbamates, in general, can affect various biochemical pathways depending on their specific targets

Pharmacokinetics

A study on p-nitrophenyl hydrazones, which are structurally similar to this compound, suggests that these compounds have excellent pharmacokinetic profiles .

Result of Action

Given its potential enzymatic targets, it may lead to changes in enzyme activity, which could have downstream effects on various cellular processes .

Action Environment

The action, efficacy, and stability of 3-nitrophenyl dimethylcarbamate can be influenced by various environmental factors. For instance, the rate of its alkaline hydrolysis was found to vary with temperature . Other factors such as pH and the presence of other compounds could also potentially influence its action.

Biochemical Analysis

Biochemical Properties

For instance, some carbamates are known to inhibit acetylcholinesterase, an enzyme crucial for nerve signal transmission . It’s plausible that 3-nitrophenyl dimethylcarbamate may interact with similar enzymes or proteins, but specific interactions need to be further investigated.

Cellular Effects

For example, some carbamates can affect cell signaling pathways and gene expression

Molecular Mechanism

Carbamates are known to exert their effects at the molecular level through binding interactions with biomolecules and changes in gene expression